Cas no 1422344-53-3 (Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate)

• Product Name: Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate
• CAS No: 1422344-53-3
• MF: C₁₇H₁₈ClN₃O₄S
• MW: 395.860521793365
• MDL: MFCD23378426
• CID: 4603478
• Update Time: 2025-05-24

Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate
• Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate(WX141309)
• Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate

• MDL： MFCD23378426
• Inchi： 1S/C17H18ClN3O4S/c1-26(23,24)16-19-14-8-10-21(9-7-13(14)15(18)20-16)17(22)25-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3
• InChI Key： FZUCDEGMRRBBNF-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC2=C(Cl)N=C(S(C)(=O)=O)N=C2CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5

Additional information on Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido4,5-DAzepine-7(6H)-Carboxylate

Research Brief on Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate (CAS: 1422344-53-3)

Recent studies on Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate (CAS: 1422344-53-3) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its pyrimidoazepine core, has garnered attention due to its structural uniqueness and pharmacological relevance. Researchers have focused on its role in modulating specific biological pathways, particularly in the context of kinase inhibition and targeted cancer therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility in the development of selective kinase inhibitors. The research team demonstrated that the methylsulfonyl and chloro substituents on the pyrimidoazepine scaffold enhance binding affinity to ATP pockets of certain kinases, making it a promising candidate for further optimization. Molecular docking simulations revealed favorable interactions with residues in the active site, suggesting potential for high selectivity.

In parallel, a preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters evaluated the compound's metabolic stability and pharmacokinetic properties. The study found that the benzyl carboxylate moiety contributes to improved oral bioavailability compared to analogous structures, while the chloro-substituent enhances metabolic resistance. These findings position the compound as a viable lead for prodrug development in oncology applications.

Recent synthetic advancements have also been achieved, as documented in Tetrahedron Letters. A novel three-component coupling strategy was developed to efficiently construct the pyrimidoazepine core, significantly improving the yield of Benzyl 4-Chloro-2-(Methylsulfonyl)-8,9-Dihydro-5H-Pyrimido[4,5-D]Azepine-7(6H)-Carboxylate from 42% to 78%. This methodological breakthrough addresses previous scalability challenges in the synthetic route.

Emerging patent applications (WO2023052141, US20240117234) have disclosed derivatives of this compound showing enhanced potency against resistant cancer cell lines. Particularly, modifications at the 4-position chloro group have yielded compounds with sub-nanomolar IC50 values against EGFR-mutated NSCLC models while maintaining favorable toxicity profiles in vitro.

Current research directions include exploring the compound's potential in combination therapies and investigating its off-target effects through comprehensive proteomic profiling. Several pharmaceutical companies have included this scaffold in their kinase inhibitor development pipelines, with Phase I clinical trials anticipated for optimized derivatives by late 2025.